(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone
Description
Properties
IUPAC Name |
[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F4N7O/c23-14-5-7-15(8-6-14)33-20-18(29-30-33)19(27-13-28-20)31-9-11-32(12-10-31)21(34)16-3-1-2-4-17(16)22(24,25)26/h1-8,13H,9-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEAOLSUXTMFHFJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)C5=CC=CC=C5C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F4N7O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone is a complex organic molecule with potential biological activity. This article explores its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of 435.4 g/mol. The structure includes a triazole moiety, which is known for its diverse biological activities.
Biological Activity Overview
Research indicates that compounds containing triazole and pyrimidine derivatives exhibit various biological activities, including:
- Anticancer Effects : Triazole derivatives have been shown to inhibit tumor growth by targeting specific kinases involved in cancer progression.
- Antimicrobial Properties : The presence of fluorine atoms enhances the lipophilicity and biological activity against microbial pathogens.
- Anti-inflammatory Effects : Some derivatives exhibit anti-inflammatory properties by modulating inflammatory pathways.
The mechanism by which this compound exerts its biological effects primarily involves interaction with specific molecular targets:
- Kinase Inhibition : The compound may inhibit fibroblast growth factor receptors (FGFRs), which are crucial in cancer cell proliferation and survival.
- Cell Signaling Pathways : It potentially interferes with pathways related to inflammation and cell growth.
Table 1: Summary of Biological Activities
| Activity Type | Observed Effect | Reference |
|---|---|---|
| Anticancer | Inhibition of FGFR1 activity | |
| Antimicrobial | Activity against selected bacterial strains | |
| Anti-inflammatory | Reduction in inflammatory markers |
Case Study: Anticancer Activity
A study evaluated the anticancer potential of similar triazole derivatives against various cancer cell lines using MTT assays. The results indicated that compounds with similar structural features showed significant cytotoxicity against H460 and HCT116 cell lines, suggesting that the triazolo[4,5-d]pyrimidine scaffold is effective in inhibiting cancer cell viability.
Table 2: Cytotoxicity Results
Structure-Activity Relationship (SAR)
The SAR studies indicate that modifications to the piperazine ring and substitution patterns on the triazole significantly influence the biological activity of the compound. For instance, introducing electron-withdrawing groups like trifluoromethyl enhances potency by improving binding affinity to target proteins.
Comparison with Similar Compounds
Comparison with Structural Analogs
The target compound shares structural similarities with several derivatives documented in the evidence. Key comparisons are outlined below:
Structural Variations and Physicochemical Properties
Note: Molecular weights marked with * are inferred based on structural similarity due to incomplete data in evidence.
Key Observations:
Substituent Position Effects :
- The 2-(trifluoromethyl)phenyl group in the target compound (vs. 4-(trifluoromethyl)phenyl in ) may reduce steric hindrance, favoring interactions with planar binding pockets .
- 3-Fluorophenyl () vs. 4-fluorophenyl (target): The meta-fluorine position could alter electronic effects, impacting target affinity .
Methoxy groups () improve aqueous solubility but may reduce membrane permeability compared to trifluoromethyl groups .
Molecular Weight and Lipophilicity :
Hypothesized Bioactivity Based on Structural Analogues
- Anticancer Potential: Triazolopyrimidines are known to inhibit kinases (e.g., Aurora kinases) and induce apoptosis. The target compound’s fluorinated groups may enhance binding to ATP-binding pockets .
- Ferroptosis Induction : highlights that fluorinated compounds can sensitize cancer cells to ferroptosis. The trifluoromethyl group in the target compound may amplify oxidative stress in tumors .
- Metabolic Stability : Piperazine-linked compounds often exhibit improved pharmacokinetics, but the 2-(trifluoromethyl)phenyl group could slow hepatic metabolism compared to methoxy-substituted analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
